Cas no 1805337-60-3 (2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid)

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid is a structurally specialized pyridine derivative featuring both amino and difluoromethyl functional groups, along with an acetic acid side chain. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the amino and acetic acid moieties provide reactive sites for further derivatization. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid structure

1805337-60-3 structure

Product Name:2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid

CAS No:1805337-60-3

MF:C₉H₁₁F₂N₃O₂

MW:231.199348688126

CID:4929843

Update Time:2025-05-22

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid
- Inchi： 1S/C9H11F2N3O2/c10-8(11)7-5(3-12)1-4(2-6(15)16)9(13)14-7/h1,8H,2-3,12H2,(H2,13,14)(H,15,16)
- InChI Key： OYKIYTCXBJQZDH-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=CC(CC(=O)O)=C(N)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: -2.8
Topological Polar Surface Area: 102

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003849-500mg	2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid	1805337-60-3	97%	500mg	$970.20	2022-04-01
Alichem	A022003849-1g	2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid	1805337-60-3	97%	1g	$1,696.80	2022-04-01

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid, with the CAS number 1805337-60-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis due to its unique structural features and potential applications in drug development and agrochemicals.

The compound's structure is characterized by a pyridine ring, which serves as the central framework, with substituents at positions 2, 5, and 6. The presence of amino groups at positions 2 and 5, along with a difluoromethyl group at position 6, introduces a high degree of functional diversity into the molecule. This diversity is particularly advantageous in medicinal chemistry, where such functional groups can enhance bioavailability, target specificity, and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have explored its ability to modulate key enzymes involved in cellular signaling pathways, such as tyrosine kinases and histone deacetylases (HDACs). These findings underscore the importance of this compound in advancing precision medicine.

In addition to its therapeutic applications, 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid has shown promise in agrochemical research as a potential herbicide or plant growth regulator. Its ability to interact with specific targets in plant cells makes it a valuable candidate for developing environmentally friendly agricultural solutions.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable routes for its production, aligning with global efforts to reduce environmental impact.

Moreover, computational studies using molecular docking and quantum mechanics have provided deeper insights into the compound's interaction with biological targets at the molecular level. These studies have not only enhanced our understanding of its mechanism of action but also guided further optimization of its structure for improved efficacy.

In conclusion, 2-Amino-5-(aminomethyl)-6-(difluoromethyl)pyridine-3-acetic acid stands as a testament to the innovative potential of modern chemical synthesis and its pivotal role in addressing pressing challenges in medicine and agriculture.